![molecular formula C14H13N3OS B246192 N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide](/img/structure/B246192.png)
N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide
Overview
Description
N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide is a compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as MPTB and has a molecular formula of C14H13N3OS.
Mechanism of Action
The mechanism of action of N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide involves the inhibition of the proteasome, a cellular complex responsible for degrading proteins. This inhibition leads to the accumulation of proteins in cells, which ultimately results in cell death.
Biochemical and Physiological Effects:
N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide has been shown to have several biochemical and physiological effects. Studies have demonstrated that this compound can induce apoptosis, inhibit angiogenesis, and suppress tumor growth.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide in lab experiments is its potent activity against cancer cells. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling.
Future Directions
There are several future directions for the research of N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide. One of the potential areas of research is the development of novel cancer therapies using this compound. Additionally, studies can also focus on exploring the potential applications of MPTB in other fields, such as neurodegenerative diseases and infectious diseases.
Conclusion:
In conclusion, N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide is a compound that has shown potential applications in various scientific research areas. This compound has potent activity against cancer cells, making it a potential candidate for cancer therapy. Further research is required to explore the full potential of this compound in various fields.
Synthesis Methods
The synthesis of N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide involves the reaction between 3-methyl-2-pyridyl isothiocyanate and benzamide in the presence of a suitable solvent. This reaction leads to the formation of MPTB as a yellow solid.
Scientific Research Applications
N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide has shown potential applications in various scientific research areas. One of the significant applications of MPTB is in the field of cancer research. Studies have shown that this compound has potent activity against cancer cells, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
N-[(3-methylpyridin-2-yl)carbamothioyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3OS/c1-10-6-5-9-15-12(10)16-14(19)17-13(18)11-7-3-2-4-8-11/h2-9H,1H3,(H2,15,16,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPIWCILWIFNVCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)NC(=S)NC(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3OS |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(4-chlorophenyl)-2-oxoethyl]-2(1H)-quinoxalinone](/img/structure/B246115.png)
![[5-(4-Methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetic acid](/img/structure/B246123.png)
![(9S,20S)-7,18-Dioxo-7,8,9,10,18,19,20,21-octahydro-1,22:12,11-bis(epiminometheno)-5,8,16,19-tetraazadibenzo[a,j]cyclooctadecene-9,20-dicarboxylic acid dimethyl ester](/img/structure/B246148.png)
![3-{[4-(2-thienylcarbonyl)-1-piperazinyl]methyl}-1H-indole](/img/structure/B246150.png)
![3-{[4-(4-fluorobenzoyl)-1-piperazinyl]methyl}-1H-indole](/img/structure/B246151.png)
